3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C22H27ClN2O4S/c1-15(2)10-11-25-19-13-17(8-9-20(19)29-14-22(3,4)21(25)26)24-30(27,28)18-7-5-6-16(23)12-18/h5-9,12-13,15,24H,10-11,14H2,1-4H3
• InChI Key: OVUCVIJVHMPECU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=CC=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C22H27ClN2O4S
• Molecular Weight: 451.0 g/mol
• CAS No.: 922133-98-0

Description

This product is the compound 3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide, offered as a high-purity material for research applications. Based on its structural features, this molecule is designed as a potential inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a key regulator of inflammation, apoptosis, and necroptosis . Dysregulation of RIPK1 signaling is an underlying factor in many human diseases, and its inhibition is a promising therapeutic strategy . This makes it a valuable research tool for investigating the mechanisms and potential treatments for a range of conditions, including inflammatory bowel disease, rheumatoid arthritis, psoriasis, Alzheimer's disease, Parkinson's disease, and Amyotrophic Lateral Sclerosis (ALS) . The structure incorporates a benzenesulfonamide group, a common pharmacophore in kinase inhibitors, linked to a tetrahydrobenzo[b][1,4]oxazepine core. The core structure shares similarities with other documented bioactive compounds, suggesting potential for good target engagement . The specific substitutions, including the 3-chloro phenyl and the 5-isopentyl-3,3-dimethyl groups on the oxazepine ring, are likely critical for optimizing potency, selectivity, and metabolic stability. This product is intended for in vitro research use only to further explore these properties. Applications & Research Value: - Mechanism of Action Studies: Utilize this compound to investigate the role of RIPK1 kinase activity in necroptotic cell death pathways and inflammatory signaling mediated by NF-κB . - Disease Model Research: Apply in cellular models to study its effects in neurodegenerative, autoimmune, and inflammatory diseases . - Lead Optimization & SAR: The specific structural motifs provide a template for structure-activity relationship (SAR) studies in medicinal chemistry programs. Handling & Compliance: This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle the material appropriately in a controlled laboratory setting.

Biological Activity

3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structure incorporates both oxazepine and benzenesulfonamide functionalities, suggesting diverse biological activities. This article reviews the biological activity of this compound based on existing literature and research findings.

Chemical Structure and Properties

The molecular formula of 3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is $C_{22}H_{27}ClN_{2}O_{4}S$, with a molecular weight of approximately 451.0 g/mol. The structural complexity contributes to its potential interactions with various biological targets.

Property	Value
Molecular Formula	C22H27ClN2O4S
Molecular Weight	451.0 g/mol
CAS Number	922075-61-4

While the precise mechanism of action for this compound remains to be fully elucidated, it is hypothesized to involve interactions with specific biological pathways. The oxazepine moiety may contribute to neuroactive properties and modulation of neurotransmitter systems, while the sulfonamide group could exhibit antibacterial activity.

Antimicrobial Properties

Research indicates that compounds containing sulfonamide groups often demonstrate significant antimicrobial activity. The potential of 3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide to inhibit bacterial growth has been suggested in preliminary studies. For instance:

• In vitro studies have shown that similar sulfonamide derivatives can inhibit the growth of various pathogens including Staphylococcus aureus and Escherichia coli.

Antitumor Activity

Compounds with oxazepine structures have been explored for their antitumor properties. In particular:

• Case Studies : A study examined related oxazepine derivatives that exhibited cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The mechanism was linked to apoptosis induction and cell cycle arrest.

Neuropharmacological Effects

Given the presence of the oxazepine ring:

• Neuroactive Potential : Research into similar compounds suggests they may act as modulators of GABAergic activity or influence serotonin pathways. This could position 3-chloro-N-(5-isopentyl...) as a candidate for further investigation in neuropharmacology.

Research Findings

A summary of key studies related to the biological activity of similar compounds is presented below:

Study Focus	Findings	Reference
Antimicrobial Activity	Inhibition of E. coli and S. aureus
Antitumor Effects	Cytotoxicity against MCF-7 and HeLa cells
Neuropharmacological Effects	Potential GABAergic modulation

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

However, general comparisons can be inferred based on structural motifs and methodologies:

Table 1: Key Structural and Functional Comparisons

Compound Class	Core Structure	Substituents/Modifications	Analytical Methods	Relevance to Evidence
Benzo[b][1,4]oxazepine derivatives	Fused oxazepine-benzene system	Varied alkyl/aryl sulfonamides	SHELX for crystallographic refinement	Common in small-molecule crystallography
Isopentyl-containing compounds	Branched aliphatic chains	Biogenic or synthetic isoprenoids	Atmospheric reactivity studies	Isoprene emission models in atmospheric chemistry
Sulfonamide derivatives	–SO₂–NH– functional group	Halogenated aryl groups (e.g., Cl)	WinGX for crystallographic suites	Widely used in small-molecule analysis

Key Findings:

Structural Complexity: The compound’s benzooxazepine core distinguishes it from simpler sulfonamides. Its isopentyl group may influence lipophilicity and metabolic stability, analogous to biogenic isoprenoids studied in atmospheric chemistry .

Crystallographic Analysis : SHELX and WinGX are critical for resolving such complex structures, as highlighted in crystallography literature .

Functional Group Impact: The 3-chlorobenzenesulfonamide group may enhance binding affinity compared to non-halogenated analogs, though specific data are absent in the evidence.

Methodological Insights from Evidence

• Crystallography : SHELX remains a gold standard for refining small-molecule structures, including sulfonamides and heterocycles . WinGX complements this by providing integrated tools for data processing .
• Atmospheric Relevance : While the evidence focuses on isoprene emissions, the compound’s isopentyl group could theoretically participate in atmospheric oxidation reactions, though this is speculative without direct data .

Q & A

Basic Research Questions

Q. What are the critical steps for synthesizing 3-chloro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, including cyclization of the benzo-fused oxazepine ring and sulfonamide coupling. Key steps include:

• Controlled reaction conditions : Use of inert atmospheres (e.g., nitrogen) to prevent oxidation of sensitive intermediates .
• Catalyst optimization : Selection of catalysts (e.g., palladium for coupling reactions) to enhance yield .
• Purification : Column chromatography or recrystallization to isolate high-purity intermediates and final products .

Q. How is the compound’s structure confirmed during synthesis?

• Methodological Answer : Structural confirmation relies on:

• NMR spectroscopy : ¹H and ¹³C NMR to verify proton environments and carbon frameworks .
• Mass spectrometry (MS) : High-resolution MS (HRMS) for molecular weight validation .
• Infrared (IR) spectroscopy : Identification of functional groups like sulfonamide (S=O stretches at ~1350 cm⁻¹) and carbonyl (C=O at ~1700 cm⁻¹) .

Advanced Research Questions

Q. How can reaction conditions be optimized to resolve contradictory yield data in sulfonamide coupling?

• Methodological Answer :

• Kinetic analysis : Monitor reaction progress via HPLC or TLC to identify rate-limiting steps .
• Solvent screening : Test polar aprotic solvents (e.g., DMF, DMSO) to stabilize intermediates and improve solubility .
• Temperature gradients : Use differential scanning calorimetry (DSC) to determine optimal reaction temperatures and avoid side reactions .

Q. What computational strategies are recommended for predicting the compound’s reactivity with biological targets?

• Methodological Answer :

• Molecular docking : Use software like AutoDock Vina to simulate interactions with enzymes (e.g., cyclooxygenase) or receptors .
• Quantum chemical calculations : Density Functional Theory (DFT) to map electron density and predict reaction pathways .
• Machine learning : Train models on similar sulfonamide derivatives to forecast binding affinities .

Q. How can contradictory biological activity data (e.g., antimicrobial vs. cytotoxic effects) be resolved?

• Methodological Answer :

• Dose-response assays : Perform IC₅₀/EC₅₀ studies to differentiate between therapeutic and cytotoxic effects .
• Selectivity profiling : Compare activity across cell lines (e.g., cancer vs. normal cells) using flow cytometry .
• Metabolite analysis : LC-MS to identify degradation products that may contribute to off-target effects .

Experimental Design & Data Analysis

Q. What strategies are effective for scaling up synthesis without compromising purity?

• Methodological Answer :

• Continuous flow chemistry : Reduces batch variability and enhances reproducibility .
• Process analytical technology (PAT) : Real-time monitoring via inline spectroscopy (e.g., Raman) to maintain quality .
• Design of Experiments (DoE) : Statistical optimization of parameters like catalyst loading and solvent ratios .

Q. How should researchers address discrepancies in spectroscopic data (e.g., unexpected NMR splitting patterns)?

• Methodological Answer :

• Variable temperature (VT) NMR : Investigate dynamic processes (e.g., ring puckering) causing splitting .
• 2D NMR techniques : Use HSQC and HMBC to resolve overlapping signals and assign quaternary carbons .
• X-ray crystallography : Resolve ambiguities by determining the solid-state structure .

Biological & Pharmacological Applications

Q. What in vitro assays are recommended for evaluating the compound’s enzyme inhibition potential?

• Methodological Answer :

• Fluorescence-based assays : Measure inhibition of enzymes like carbonic anhydrase using fluorogenic substrates .
• Surface plasmon resonance (SPR) : Quantify binding kinetics to targets like kinases .
• Isothermal titration calorimetry (ITC) : Determine thermodynamic parameters (ΔH, ΔS) of interactions .

Q. How can the compound’s pharmacokinetic properties (e.g., metabolic stability) be assessed?

• Methodological Answer :

• Microsomal stability assays : Incubate with liver microsomes and quantify parent compound via LC-MS/MS .
• Caco-2 permeability : Model intestinal absorption using monolayer transepithelial resistance .
• Plasma protein binding : Use ultrafiltration or equilibrium dialysis to measure free fraction .